Cas no 2172459-70-8 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid
• CAS No: 2172459-70-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5800729
• PubChem ID: 165575326
• Update Time: 2025-07-22

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbutanamido]pentanoic acid
• EN300-1559651
• 2172459-70-8

• Inchi： 1S/C26H32N2O5/c1-18(25(31)28(2)16-8-7-13-24(29)30)14-15-27-26(32)33-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,7-8,13-17H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： WVXOUQAPWRTFOI-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(N(C)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid

Introduction to 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid (CAS No. 2172459-70-8)

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172459-70-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked via a methoxycarbonyl group, an amino nitrogen, and a pentanoic acid backbone. The presence of multiple functional groups makes this molecule a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural complexity of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid is not merely a matter of academic curiosity but also holds practical implications for its potential biological activity. The fluorenyl group, known for its stability and luminescent properties, often serves as a valuable handle for bioconjugation and imaging applications. Meanwhile, the methoxycarbonyl (MOC) protecting group is frequently employed in peptide synthesis and drug development due to its stability under various reaction conditions while being removable under mild acidic or basic conditions. This dual functionality makes the compound particularly interesting for researchers aiming to develop novel bioactive molecules.

In recent years, there has been a surge in interest regarding the development of molecules with enhanced binding affinity and selectivity towards biological targets. The 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid structure presents an ideal platform for such investigations. The N-terminal amine group can be readily modified to introduce various pharmacophores, while the C-terminal carboxylic acid can be used for further derivatization or coupling reactions. This versatility has positioned the compound as a key intermediate in the synthesis of peptidomimetics and protease inhibitors.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluorenyl moiety can be exploited for fluorescence-based assays, allowing researchers to monitor interactions in real-time using advanced spectroscopic techniques. Additionally, the methoxycarbonyl group provides a stable anchor point for introducing additional functional groups that could enhance target specificity. These features make 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid an attractive candidate for further exploration in medicinal chemistry.

The pharmaceutical industry has been increasingly leveraging computational methods to accelerate drug discovery processes. Molecular modeling studies have shown that modifications to the 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid scaffold can significantly alter its binding affinity towards various biological targets. For instance, computational docking simulations have suggested that subtle changes in the side chains could enhance interactions with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. These insights are particularly valuable as they guide experimental efforts toward more efficient synthesis and optimization.

Moreover, the growing emphasis on green chemistry principles has prompted researchers to explore sustainable synthetic routes for complex molecules like 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly transformations, reducing the reliance on hazardous reagents and minimizing waste generation. Such innovations are not only beneficial from an environmental perspective but also enhance cost-effectiveness and scalability in industrial settings.

The role of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopentanoic acid extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable tool for fundamental research in biochemistry and molecular biology. Its unique structural features allow it to be employed in mechanistic studies aimed at understanding enzyme function and substrate recognition. For example, site-directed mutagenesis experiments using this compound have provided insights into how certain enzymes modulate their active sites to accommodate different substrates.

In conclusion,5-4-(( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - N , 2 - d i m e t h y l b u t a n a m i d o p e n t a n o i c a c i d (CAS No. 2172459–70–8) represents a fascinating molecule with broad applications in pharmaceutical chemistry and biomedicine. Its intricate structure offers numerous opportunities for further exploration, particularly in the development of targeted therapies and mechanistic studies at the molecular level. As research continues to uncover new possibilities for this compound,5–4–(( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - N , 2 - d i m e t h y l b u t a n a m i d o p e n t a n o i c a c i d) is poised to play an increasingly significant role in advancing our understanding of biological processes and developing innovative therapeutic strategies.